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Compound of Interest

Compound Name: TC-I 15

Cat. No.: B15608134 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
TC-I 15 is an allosteric inhibitor of the collagen-binding integrin α2β1, also demonstrating

inhibitory activity against integrins α1β1 and α11β1.[1][2] Integrins are transmembrane

receptors that mediate cell-matrix and cell-cell adhesion, playing a crucial role in cancer

progression, including tumor growth, invasion, metastasis, and angiogenesis.[3][4] The primary

mechanism of TC-I 15 in an oncology setting involves the inhibition of the pre-metastatic niche

formation by preventing the uptake of extracellular vesicles (EVs) from cancer-associated

fibroblasts (CAFs) by lung fibroblasts.[5] This has been demonstrated to reduce the metastasis

of salivary gland adenocystic carcinoma (SACC) in preclinical models.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on utilizing TC-I 15 in combination with other cancer therapies,

such as chemotherapy and immunotherapy. The protocols outlined below are based on existing

preclinical data for TC-I 15 and analogous integrin α2β1 inhibitors.

Mechanism of Action of TC-I 15
TC-I 15 functions by allosterically inhibiting the α2β1 integrin, thereby interfering with its

interaction with collagen. This inhibition has several downstream effects relevant to cancer

therapy:
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Inhibition of Pre-metastatic Niche Formation: TC-I 15 blocks the uptake of CAF-derived EVs

by fibroblasts in secondary sites, such as the lungs. This prevents the "education" of these

fibroblasts into a pro-metastatic phenotype, thus inhibiting the formation of a supportive

environment for cancer cell colonization.[5]

Anti-angiogenic Effects: By inhibiting integrin α2β1 on endothelial cells, TC-I 15 can

suppress the formation of new blood vessels (angiogenesis) that are essential for tumor

growth and metastasis.[6]

Potential to Overcome Chemoresistance: Integrin α2β1 has been implicated in

chemoresistance in some cancers.[3] By targeting this integrin, TC-I 15 may enhance the

efficacy of conventional chemotherapeutic agents.

Signaling Pathway Diagram
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TC-I 15 Mechanism of Action in Preventing Metastasis
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Workflow for In Vivo Combination Therapy Study
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Workflow for CAF EV Uptake Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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